Cas no 2193061-60-6 (1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene)

• Product Name: 1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene
• CAS No: 2193061-60-6
• MF: C₉H₇BrF₄O
• MW: 287.048896074295
• CID: 5783548
• PubChem ID: 137952055
• Update Time: 2025-06-12

1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene
• 2193061-60-6
• EN300-1702696
• starbld0023026
• Benzene, 1-bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)-

• Inchi： 1S/C9H7BrF4O/c1-15-9(13,14)8(11,12)6-2-4-7(10)5-3-6/h2-5H,1H3
• InChI Key： MDGZLRMVHHJVFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(OC)(F)F)(F)F

Computed Properties

• Exact Mass: 285.96164g/mol
• Monoisotopic Mass: 285.96164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.560±0.06 g/cm3(Predicted)
• Boiling Point: 235.6±40.0 °C(Predicted)

Additional information on 1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene

Comprehensive Overview of 1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene (CAS No. 2193061-60-6)

1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene (CAS No. 2193061-60-6) is a fluorinated aromatic compound that has garnered significant attention in modern organic synthesis and material science. This compound, characterized by its unique tetrafluoroethyl and methoxy functional groups, serves as a versatile intermediate in the development of advanced materials, pharmaceuticals, and agrochemicals. Its molecular structure, combining a bromobenzene core with a fluorinated side chain, offers exceptional reactivity and stability, making it a valuable asset in research and industrial applications.

The growing demand for fluorinated compounds in high-performance materials and electronics has propelled interest in 1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene. Researchers are particularly intrigued by its potential in organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and pharmaceutical intermediates. Its ability to enhance thermal stability and electron mobility in polymers aligns with the current trend toward sustainable and energy-efficient technologies. Moreover, the compound's CAS No. 2193061-60-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of fluorinated aromatic compounds is their role in green chemistry. 1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene is often highlighted for its low environmental impact compared to traditional halogenated solvents. This aligns with the global shift toward eco-friendly synthesis methods, a subject frequently queried in AI-driven research tools and scientific forums. The compound's methoxyethyl group further enhances its solubility in polar solvents, reducing the need for hazardous additives.

From a synthetic perspective, CAS No. 2193061-60-6 is a key building block for cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These transformations are pivotal in creating complex molecules for drug discovery and material engineering. The bromo substituent on the benzene ring provides an excellent handle for further functionalization, while the tetrafluoroethyl moiety imparts lipophilicity and metabolic stability—properties highly sought after in medicinal chemistry.

In the realm of user-generated queries, common questions include: "What are the applications of 1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene in electronics?" and "How does CAS No. 2193061-60-6 compare to other fluorinated intermediates?" Addressing these, the compound's role in semiconductor fabrication and flexible electronics is noteworthy. Its compatibility with vapor deposition techniques makes it a candidate for thin-film transistors, a hot topic in nanotechnology circles.

Another trending discussion revolves around the supply chain and scalability of such specialized chemicals. With the rise of custom synthesis services, 1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene is increasingly available in high purity grades, catering to GMP-compliant pharmaceutical production. This accessibility has been a focal point in industry reports and market analyses, further driving its adoption.

To summarize, 1-Bromo-4-(1,1,2,2-tetrafluoro-2-methoxyethyl)benzene (CAS No. 2193061-60-6) stands at the intersection of innovation and practicality. Its multifaceted applications—from advanced materials to life sciences—coupled with its alignment with sustainability goals, ensure its continued prominence in scientific and industrial discourse. As research progresses, this compound is poised to unlock new possibilities in molecular design and functional materials.